molecular formula C22H21FN4O3S B2504234 3-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-phenyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide CAS No. 1251605-36-3

3-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-phenyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

Cat. No. B2504234
CAS RN: 1251605-36-3
M. Wt: 440.49
InChI Key: HGBHBLFYMBABCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "3-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-phenyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide" is part of a novel series of [1,2,4]triazolo[4,3-a]pyridine sulfonamides that have been investigated for their potential as antimalarial agents. These compounds have been designed with three points of randomization and have been subjected to virtual screening and molecular docking methods targeting the falcipain-2 enzyme, which is crucial for the malaria parasite Plasmodium falciparum .

Synthesis Analysis

The synthesis of these compounds involves the creation of a virtual library of [1,2,4]triazolo[4,3-a]pyridines bearing a sulfonamide fragment. From this library, 25 hits were chosen and synthesized for further evaluation. The synthesis process likely involves the reaction of pyridines with a sulfonyl chloride followed by oxidation, as indicated by the preparation methods for similar triazolopyridine compounds .

Molecular Structure Analysis

The molecular structure of these sulfonamide derivatives is characterized by the presence of a [1,2,4]triazolo[4,3-a]pyridine moiety, which is a fused heterocyclic compound that combines a triazole ring with a pyridine ring. This structure is important for the biological activity of the compounds, as it interacts with the target enzyme in the malaria parasite .

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds likely include the formation of sulfonohydrazidates from pyridines and sulfonyl chlorides, followed by oxidation with chloranil to yield the triazolopyridine derivatives . These reactions are crucial for constructing the core structure that is essential for the antimalarial activity.

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of "3-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-phenyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide" are not detailed in the provided papers, similar sulfonamide compounds have been shown to possess good antifungal and insecticidal activities, indicating that they have the necessary stability and reactivity to function as bioactive molecules . The presence of various substituents such as fluorine, chlorine, and methoxy groups can influence the lipophilicity, solubility, and overall bioavailability of these compounds, which are important factors in their biological efficacy .

Scientific Research Applications

Environmental Presence and Human Exposure

  • Perfluorinated Sulfonamides in Indoor and Outdoor Air : A comprehensive survey conducted in Ottawa, Canada, investigated the occurrence of perfluorinated alkyl sulfonamides (PFASs) in indoor air, house dust, and outdoor air. The study highlighted significant indoor sources of PFASs, suggesting their widespread use in consumer products. The research also delved into human exposure assessment, indicating inhalation and dust ingestion as potential exposure pathways (Shoeib et al., 2005).

  • Serum Concentrations of Polyfluoroalkyl Compounds : Analysis of the U.S. population's exposure to polyfluoroalkyl compounds (PFCs) found widespread chronic exposure, with organophosphorus metabolites more commonly detected than pyrethroid. This suggests significant environmental presence and human exposure to these compounds (Calafat et al., 2007).

Potential Health Impacts

  • Indoor Air Concentrations and Human Exposure : Studies on volatile per- and polyfluorinated compounds in indoor air environments highlight the potential for human exposure through inhalation, with implications for health due to their persistence and toxic effects. Indoor air was identified as a significant source of such compounds, underscoring the need for further research into their health impacts (Langer et al., 2010).

  • Exposure to Perfluoroalkyl Acid Precursors : The study of maternal-fetal transfer of perfluoroalkyl acid precursors in China indicated potential prenatal exposure and implications for fetal development. This research contributes to understanding the health implications of exposure to perfluoroalkyl compounds during critical developmental periods (Yang et al., 2016).

properties

IUPAC Name

3-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-phenyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21FN4O3S/c1-3-21-24-25-22-20(10-7-13-26(21)22)31(28,29)27(17-8-5-4-6-9-17)15-16-11-12-19(30-2)18(23)14-16/h4-14H,3,15H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HGBHBLFYMBABCO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NN=C2N1C=CC=C2S(=O)(=O)N(CC3=CC(=C(C=C3)OC)F)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21FN4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-ethyl-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-phenyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.